N-(3-chloropyridin-2-yl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(3-chloropyridin-2-yl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C12H8ClF3N2O2S/c13-10-5-2-6-17-11(10)18-21(19,20)9-4-1-3-8(7-9)12(14,15)16/h1-7H,(H,17,18)
• InChI Key: XYYJPUXVKYYXQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=C(C=CC=N2)Cl)C(F)(F)F
• Molecular Formula: C12H8ClF3N2O2S
• Molecular Weight: 336.72 g/mol

Description

N-(3-chloropyridin-2-yl)-3-(trifluoromethyl)benzenesulfonamide, commonly known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential use in treating various types of cancer. This compound has shown promising results in preclinical studies, and there is ongoing research to evaluate its efficacy in clinical trials.

Mechanism of Action

TAK-659 works by inhibiting the activity of several signaling pathways that are involved in cancer cell growth and survival. Specifically, this compound inhibits the activity of Bruton's tyrosine kinase (BTK), a protein that is involved in the survival and proliferation of B-cells. By inhibiting BTK activity, TAK-659 can induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects
TAK-659 has been shown to have several biochemical and physiological effects in preclinical studies. In addition to inhibiting BTK activity, this compound can also inhibit the activity of other signaling pathways that are involved in cancer cell growth and survival. TAK-659 has also been shown to have anti-inflammatory effects, which may be beneficial in treating certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using TAK-659 in lab experiments is that it has shown promising results in preclinical studies, suggesting that it may be an effective treatment for certain types of cancer. However, one limitation of using this compound is that it may not be effective in all types of cancer, and further research is needed to evaluate its efficacy in clinical trials.

Future Directions

There are several future directions for research on TAK-659. One area of focus is evaluating its efficacy in clinical trials for the treatment of various types of cancer. Additionally, researchers may explore the use of TAK-659 in combination with other cancer treatments, such as chemotherapy or immunotherapy. Finally, researchers may also investigate the potential use of TAK-659 in other disease areas, such as autoimmune disorders.

Synthesis Methods

TAK-659 can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-chloropyridine-2-carboxylic acid with thionyl chloride to form 3-chloropyridine-2-carbonyl chloride. This intermediate is then reacted with 3-(trifluoromethyl)benzenesulfonamide to form TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential use in treating various types of cancer, including B-cell malignancies and solid tumors. Preclinical studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.